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Compound of Interest

Compound Name: Dieugenol

Cat. No.: B1670544 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical disposal protocols is a critical

component of this responsibility. This guide provides essential, step-by-step instructions for the

safe and compliant disposal of Dieugenol, a neolignan with antioxidative and antiprotozoal

activities.[1][2]

Understanding the Hazard Profile of Dieugenol
While a specific Safety Data Sheet (SDS) for Dieugenol is not readily available in the search

results, information on structurally similar compounds like Dihydroeugenol and Eugenol

indicates that it should be handled with care. Potential hazards may include skin irritation,

allergic skin reactions, and serious eye damage.[3][4][5][6] Therefore, Dieugenol waste should

be treated as hazardous chemical waste.

Quantitative Data Summary
For informed handling and disposal, it is crucial to be aware of the physicochemical properties

of the substance. The following table summarizes key data for compounds structurally related

to Dieugenol.
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Property Dihydroeugenol Eugenol

Molecular Formula C₁₀H₁₄O₂ C₁₀H₁₂O₂

Molecular Weight 166.22 g/mol 164.2 g/mol [7]

Appearance
Colorless to pale yellow oily

liquid
Pinkish liquid[7]

Boiling Point Not available 253°C[7]

Melting Point Not available -11°C[7]

Flash Point Not available 112°C[7]

Solubility Not available Very slightly soluble in water[7]

Step-by-Step Disposal Protocol for Dieugenol
The proper disposal of Dieugenol waste is a critical aspect of laboratory safety and

environmental responsibility. The following protocol outlines the necessary steps for its

collection, storage, and disposal.

1. Waste Identification and Segregation:

Waste Classification: Classify Dieugenol waste as hazardous chemical waste.[7]

Segregation: Do not mix Dieugenol waste with other waste streams, particularly

incompatible materials such as strong oxidizers. It must be collected in a dedicated and

appropriately labeled waste container.[7][8]

2. Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves.[7]

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[7]

Lab Coat: A standard laboratory coat is required to prevent skin contact.[7]

3. Waste Collection and Container Management:
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Container Selection: Use a chemically compatible container with a secure screw-top cap.

Glass or plastic containers are generally preferred over metal to prevent rusting.[9] The

original product container, if in good condition, is often a suitable choice.[7]

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "Dieugenol," and the relevant hazard pictograms (e.g., harmful, irritant).[7][10] The

label should also include the accumulation start date and the name of the principal

investigator or laboratory.

Collection: Collect all Dieugenol waste, including contaminated materials like pipette tips,

gloves, and absorbent paper, in the designated container.[11] For liquid waste, do not fill the

container more than three-quarters full to allow for expansion.[12]

4. On-site Storage:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA.

This area must be at or near the point of generation and under the control of laboratory

personnel.[7][8][12][13]

Secondary Containment: Place the waste container within a secondary containment bin or

tray to mitigate spills or leaks.[7][12]

Storage Conditions: Keep the container tightly closed except when adding waste.[7][8][10]

[11] Store the container in a cool, dry, and well-ventilated area, away from heat sources,

direct sunlight, and incompatible chemicals.[7][10]

5. Disposal Request and Pickup:

Contact Environmental Health and Safety (EHS): When the waste container is full or has

reached the maximum allowable storage time according to your institution's policy (often

around 6 months for opened containers), contact your institution's Environmental Health and

Safety (EHS) department or the designated hazardous waste management provider to

schedule a pickup.[7][11][13]

Do Not Dispose Down the Drain: Under no circumstances should Dieugenol or its solutions

be disposed of down the sink.[10][11]
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Dieugenol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Dieugenol
waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Dieugenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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